
Role of Panax ginseng in modulating hair follicle
cycling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Procerin

Cat. No.: B3053674 Get Quote

An In-depth Technical Guide on the Role of Panax ginseng in Modulating Hair Follicle Cycling

Audience: Researchers, scientists, and drug development professionals.

Introduction
The hair follicle is a complex mini-organ that undergoes cyclical phases of growth (anagen),

regression (catagen), and rest (telogen). This tightly regulated process is governed by a

multitude of signaling pathways, and its dysregulation can lead to various forms of alopecia.

Panax ginseng, a cornerstone of traditional medicine, has garnered substantial scientific

interest for its potential to modulate hair follicle cycling and promote hair growth. This technical

guide provides a comprehensive overview of the molecular mechanisms, quantitative efficacy,

and experimental validation of Panax ginseng and its active constituents, ginsenosides, in the

context of hair biology.

Molecular Mechanisms of Action
The therapeutic effects of Panax ginseng on hair follicles are primarily attributed to its

ginsenosides, which influence key signaling pathways that govern the hair cycle.

2.1 Anagen Phase Induction and Prolongation:

Panax ginseng promotes the anagen phase primarily through the activation of the Wnt/β-

catenin pathway, which is critical for hair follicle development and regeneration.[1][2][3] Specific
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ginsenosides, such as F2, have been shown to up-regulate the expression of β-catenin and

Lef-1, key mediators of this pathway.[3] Furthermore, ginsenoside Rg3 has been found to

increase the expression of Vascular Endothelial Growth Factor (VEGF), a downstream target of

the Wnt/β-catenin pathway that plays a role in perifollicular vascularization, essential for

nourishing the proliferating hair matrix cells.[4] Red ginseng extract and ginsenoside-Rb1 have

also been demonstrated to activate the ERK and Akt signaling pathways, which are involved in

the proliferation and survival of dermal papilla cells (DPCs).[1][5]

2.2 Catagen Phase Inhibition:

The transition to the catagen phase is often triggered by pro-apoptotic signals, including the

Transforming Growth Factor-β (TGF-β) pathway. Panax ginseng and its constituents can delay

catagen entry by downregulating TGF-β signaling.[2][6] For instance, ginsenoside Re has been

shown to promote hair growth by suppressing the TGF-β pathway.[3][6] Additionally, Panax

ginseng extract can antagonize the effects of Dickkopf-1 (DKK-1), a potent catagen inducer

that is an antagonist of the Wnt/β-catenin pathway.[7][8] By inhibiting these catagen-inducing

signals, Panax ginseng helps to prolong the anagen phase.

2.3 Modulation of Other Key Signaling Pathways:

Panax ginseng also influences the Bone Morphogenetic Protein (BMP) signaling pathway.

BMP4 is a potent telogen-maintaining factor, and P. ginseng extract and ginsenosides Rb1,

Rg1, and Re have been shown to suppress BMP4 expression in DPCs, thereby facilitating the

transition from telogen to anagen.[9] Some ginsenosides also upregulate the Sonic hedgehog

(Shh) signaling pathway, which is involved in stimulating hair follicle proliferation.[2]

Quantitative Data Summary
The following tables present a consolidated summary of the quantitative effects of Panax

ginseng and its ginsenosides on various parameters of hair growth, as reported in the scientific

literature.

Table 1: In Vitro Effects on Dermal Papilla Cells (DPCs)
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Compound/Ext
ract

Concentration Effect
Fold/Percenta
ge Change

Reference

Red Ginseng

Extract
300 µg/mL

Proliferation of

hDPCs

Significant

increase
[5]

Ginsenoside-Rb1 15 µg/mL
Proliferation of

hDPCs

Significant

increase
[5]

Fructus Panax

Ginseng Extract
1 and 10 mg/mL

Proliferation of

hDPCs

Significant

increase (dose

and time-

dependent)

[10]

Ginsenoside Rg3 Not specified

VEGF mRNA

expression in

hDPCs

Dose-dependent

increase
[4]

Panax ginseng

Extract
Not specified

Proliferation of

ORS

keratinocytes

Significant

stimulation
[7]

Table 2: Ex Vivo Effects on Hair Follicle Organ Culture
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Compound/Ext
ract

Concentration Effect Observation Reference

Panax ginseng

Extract
100 µg/mL

Hair shaft

elongation

Significant

increase after 8

days

[9]

Red Ginseng

Extract
Not specified

Proliferation of

hair matrix

keratinocytes

Enhanced [5]

Ginsenoside-Rb1 Not specified

Proliferation of

hair matrix

keratinocytes

Enhanced [5]

Ginsenoside-Rg3 Not specified

Hair growth

promotion in

mouse vibrissal

follicles

Active [11]

Table 3: In Vivo Effects in Animal Models

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.jstage.jst.go.jp/article/bpb/47/1/47_b23-00276/_html/-char/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC4350143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4350143/
https://www.researchgate.net/publication/10615817_Promotion_of_hair_growth_by_Ginseng_Radix_on_cultured_mouse_vibrissal_hair_follicles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Model Treatment Duration Key Findings Reference

C57BL/6 Mice

3% Red Ginseng

Extract

(subcutaneous

injection)

Not specified

More rapid hair

growth than

control

[5]

C57BL/6 Mice

Oral

administration of

Red Ginseng

Extract

21 days

Promoted

telogen-to-

anagen transition

[12]

Testosterone-

induced alopecia

mice

Methanolic

extract of Panax

ginseng roots

21 days

Follicular density

of 1.92 ± 0.47 vs.

1.05 ± 0.21 in

testosterone-only

group

[13]

C57BL/6 Mice

Topical Fructus

Panax Ginseng

Extract (1 and 10

mg/mL)

Not specified

Significant

elongation of

anagen phase

[10]

Experimental Protocols
This section details the methodologies for key experiments cited in the evaluation of Panax

ginseng's effects on hair follicles.

4.1 In Vitro Human Dermal Papilla Cell (hDPC) Proliferation Assay

Cell Culture: Human follicle dermal papilla cells (hDPCs) are cultured in Follicle Dermal

Papilla Cell Growth Medium in a humidified environment with 5% CO2 at 37°C.[14]

Seeding: Cells are seeded in 96-well plates at a specified density and allowed to adhere.

Treatment: The culture medium is replaced with a medium containing various concentrations

of the Panax ginseng extract or isolated ginsenosides. A vehicle control is also included.

Incubation: Cells are incubated for a defined period (e.g., 24-72 hours).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4350143/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8531430/
https://www.jetir.org/papers/JETIR1902C16.pdf
https://pubmed.ncbi.nlm.nih.gov/21959181/
https://www.mdpi.com/2076-3921/14/12/1503
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proliferation Assessment: Cell viability and proliferation are measured using a 3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyl tetrazolium bromide (MTT) assay, which quantifies

mitochondrial activity.[10] Absorbance is read using a microplate reader.

4.2 Ex Vivo Hair Follicle Organ Culture

Follicle Isolation: Anagen hair follicles are isolated from human scalp skin obtained from

cosmetic surgery or from mouse vibrissae pads.[5][9]

Culture: Individual follicles are cultured in supplemented Williams E medium in a 24-well

plate at 37°C in a 5% CO2 atmosphere.

Treatment: The culture medium is supplemented with the test compounds (Panax ginseng

extract or ginsenosides) at various concentrations. The medium is changed every 2-3 days.

Hair Shaft Elongation Measurement: The length of the hair shaft is measured daily or at

specified time points using an inverted microscope equipped with a calibrated eyepiece.[9]

Immunohistochemistry: At the end of the culture period, follicles can be fixed, sectioned, and

stained for proliferation markers like Ki-67 to assess the proliferation of hair matrix

keratinocytes.[5]

4.3 In Vivo Hair Growth Promotion in C57BL/6 Mice

Animal Model: Six to seven-week-old C57BL/6 mice are used as their hair follicles are

synchronized in the telogen phase.[10][12][14]

Anagen Induction: The dorsal hair of the mice is depilated to synchronize the hair follicles

and induce the anagen phase.

Treatment: A defined area of the depilated dorsal skin is treated topically or subcutaneously

with the Panax ginseng formulation or vehicle control daily for a period of several weeks

(e.g., 21 days).[5][10] Oral administration can also be employed.[12]

Hair Growth Evaluation: Hair regrowth is monitored and documented photographically. The

progression of the hair cycle can be visually assessed by the darkening of the skin, which

indicates the anagen phase.
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Histological Analysis: At the end of the study, skin biopsies are taken from the treated area.

The tissue is fixed, sectioned, and stained with hematoxylin and eosin (H&E) to determine

the number, diameter, and stage (anagen/telogen ratio) of the hair follicles.[13]

Visualization of Signaling Pathways and
Experimental Workflows
The following diagrams, rendered in DOT language, illustrate the key molecular pathways

influenced by Panax ginseng and a typical experimental workflow.
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Caption: Key signaling pathways modulated by Panax ginseng in hair follicles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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